Cas no 953045-50-6 (5-Benzyloxy-pyridin-2-ylamine hydrochloride)

5-Benzyloxy-pyridin-2-ylamine hydrochloride is a chemically synthesized organic compound primarily used as an intermediate in pharmaceutical and agrochemical research. Its key advantages include high purity and stability, making it suitable for precise synthetic applications. The benzyloxy and amino functional groups on the pyridine ring provide reactive sites for further derivatization, enabling its use in the development of biologically active molecules. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling in laboratory settings. This compound is particularly valuable in medicinal chemistry for the synthesis of potential drug candidates, owing to its well-defined structure and consistent performance in coupling reactions. Proper storage under inert conditions ensures long-term usability.
5-Benzyloxy-pyridin-2-ylamine hydrochloride structure
953045-50-6 structure
Product Name:5-Benzyloxy-pyridin-2-ylamine hydrochloride
CAS No:953045-50-6
MF:C12H13ClN2O
MW:236.697421789169
MDL:MFCD20278330
CID:4667082
Update Time:2025-06-09

5-Benzyloxy-pyridin-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(BENZYLOXY)PYRIDIN-2-AMINE HCL
    • 5-(BENZYLOXY)PYRIDIN-2-AMINE HYDROCHLORIDE
    • 5-Benzyloxy-pyridin-2-ylamine hydrochloride
    • 5-phenylmethoxypyridin-2-amine
    • MDL: MFCD20278330
    • Inchi: 1S/C12H12N2O.ClH/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10;/h1-8H,9H2,(H2,13,14);1H
    • InChI Key: YLMQLVOVIJXEPL-UHFFFAOYSA-N
    • SMILES: O(C1=CN=C(N)C=C1)CC1C=CC=CC=1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

5-Benzyloxy-pyridin-2-ylamine hydrochloride Pricemore >>

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Additional information on 5-Benzyloxy-pyridin-2-ylamine hydrochloride

Recent Advances in the Study of 5-Benzyloxy-pyridin-2-ylamine hydrochloride (CAS: 953045-50-6)

5-Benzyloxy-pyridin-2-ylamine hydrochloride (CAS: 953045-50-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical research.

The compound has garnered attention due to its structural features, which make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have improved the efficiency of producing 5-Benzyloxy-pyridin-2-ylamine hydrochloride, with a focus on optimizing yield and purity. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy, reducing the environmental impact of its production while maintaining high standards of quality.

In terms of biological activity, preliminary studies suggest that derivatives of 5-Benzyloxy-pyridin-2-ylamine hydrochloride exhibit promising pharmacological properties. Research has highlighted its role in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. These findings open new avenues for the development of targeted therapies, especially in areas such as cancer treatment and autoimmune diseases.

Recent publications have also explored the compound's potential in drug delivery systems. Its physicochemical properties, including solubility and stability, make it a candidate for formulation into various dosage forms. Studies have investigated its compatibility with different excipients and its behavior under various physiological conditions, providing valuable insights for future pharmaceutical applications.

Looking ahead, the research community continues to investigate the full therapeutic potential of 5-Benzyloxy-pyridin-2-ylamine hydrochloride and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of its mechanism of action deepens, this compound may play a pivotal role in the next generation of small-molecule therapeutics.

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